Cas no 838-76-6 (4H-Pyran-4-one, 5-(benzoyloxy)-2-methyl-)

• Product name: 4H-Pyran-4-one, 5-(benzoyloxy)-2-methyl-
• CAS No: 838-76-6
• MF: C₁₃H₁₀O₄
• MW: 230.2161
• CID: 668299
• PubChem ID: 44201201

4H-Pyran-4-one, 5-(benzoyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-(benzoyloxy)-2-methyl-
• (6-methyl-4-oxopyran-3-yl) benzoate
• 838-76-6
• DTXSID70657848
• 6-methyl-4-oxo-4h-pyran-3-yl benzoate
• SCHEMBL3030873
• ALGKVLWIPWCWBB-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H10O4/c1-9-7-11(14)12(8-16-9)17-13(15)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： ALGKVLWIPWCWBB-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C(=CO1)OC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 230.05790880g/mol
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų